Cas no 206761-71-9 (4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide)

4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide structure
206761-71-9 structure
Product Name:4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide
CAS No:206761-71-9
MF:C8H9N3O2S
MW:211.240959882736
MDL:MFCD00060504
CID:241711
PubChem ID:2731078
Update Time:2025-04-19

4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,N-1,3-benzodioxol-5-yl-
    • 4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide
    • 1-amino-3-(1,3-benzodioxol-5-yl)thiourea
    • MFCD00060504
    • N-(2H-1,3-Benzodioxol-5-yl)hydrazinecarbothioamide
    • HMS1667F15
    • CS-0320713
    • AKOS009264501
    • FT-0682103
    • 1-amino-3-(1, 3-benzodioxol-5-yl)thiourea
    • 3-amino-1-(2H-1,3-benzodioxol-5-yl)thiourea
    • Hydrazinecarbothioamide, N-1,3-benzodioxol-5-yl-
    • 206761-71-9
    • 4-(3,4-methylenedioxyphenyl)-3-thiosemicarbazide, AldrichCPR
    • N-(Benzo[d][1,3]dioxol-5-yl)hydrazinecarbothioamide
    • DTXSID70369676
    • 3-amino-1-2h-1,3-benzodioxol-5-ylthiourea
    • MDL: MFCD00060504
    • Inchi: 1S/C8H9N3O2S/c9-11-8(14)10-5-1-2-6-7(3-5)13-4-12-6/h1-3H,4,9H2,(H2,10,11,14)
    • InChI Key: CUFDXBXAIGZTLT-UHFFFAOYSA-N
    • SMILES: S=C(NN)NC1C=CC2=C(C=1)OCO2

Computed Properties

  • Exact Mass: 211.04200
  • Monoisotopic Mass: 211.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Density: 1.535
  • Melting Point: 168-170°C (dec.)
  • Boiling Point: 347.9°Cat760mmHg
  • Flash Point: 164.2°C
  • Refractive Index: 1.757
  • PSA: 100.63000
  • LogP: 1.73960

4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Security Information

4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Pricemore >>

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